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Compound of Interest

Compound Name: 4-Butylaniline-d9

Cat. No.: B12405333

Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a deuterated compound like 4-Butylaniline-d9 is a critical document that guarantees

its identity, purity, and quality. This guide provides an in-depth explanation of a typical CoA for

4-Butylaniline-d9, detailing the analytical techniques used and the interpretation of the

presented data. Understanding this document is paramount for ensuring the reliability and

reproducibility of experimental results.

Compound Identity and Specifications
The initial section of a CoA confirms the fundamental properties of the material. This data is

essential for verifying that the correct substance has been received and that it meets the

expected structural and physical characteristics.
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Parameter Specification

Compound Name 4-Butylaniline-d9

Synonyms 4-(Butyl-d9)aniline, p-Butylaniline-d9

CAS Number 1219794-78-1[1][2][3][4]

Molecular Formula C₁₀H₆D₉N

Molecular Weight 158.29 g/mol [3]

Appearance Oil

Purity and Composition Analysis
This section presents the quantitative results from various analytical tests performed to

determine the chemical and isotopic purity of the compound. These values are crucial for

understanding the exact composition of the material and identifying any potential impurities.

Chemical Purity
Chemical purity assesses the percentage of the desired compound in the sample, excluding

isotopic variations and residual solvents.

Analytical Method Result

High-Performance Liquid Chromatography

(HPLC)
≥ 98%

Nuclear Magnetic Resonance (¹H NMR) Conforms to structure

Isotopic Purity
Isotopic purity, a key parameter for deuterated compounds, indicates the level of deuterium

incorporation at the specified positions. It is often reported as "atom % D".
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Analytical Method Result

Mass Spectrometry (MS) ≥ 98 atom % D

Nuclear Magnetic Resonance (²H NMR) Conforms to isotopic labeling pattern

Isotopic enrichment refers to the mole fraction of the isotope expressed as a percentage. It is

important to distinguish isotopic enrichment from the abundance of a particular molecular

species. For a compound like 4-Butylaniline-d9, with multiple deuteration sites, the species

abundance for each isotopologue can be calculated if the isotopic enrichment is known.

Experimental Protocols
Detailed methodologies are essential for the replication and validation of the results presented

in the CoA.

High-Performance Liquid Chromatography (HPLC)
HPLC is employed to separate, identify, and quantify each component in a mixture. For 4-

Butylaniline, a reverse-phase HPLC method is typically used.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., Newcrom R1).

Mobile Phase: A gradient mixture of acetonitrile and water with an acidic modifier like formic

acid for Mass Spectrometry compatibility.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength appropriate for the aniline chromophore (e.g., 254

nm).

Quantification: The chemical purity is determined by calculating the area percentage of the

main peak relative to the total peak area.

Mass Spectrometry (MS)
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Mass spectrometry is a powerful technique for determining the molecular weight and isotopic

enrichment of a compound.

Instrumentation: A high-resolution mass spectrometer (HR-MS), often coupled with liquid

chromatography (LC-MS) or gas chromatography (GC-MS).

Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly used.

Analysis: A full scan mass spectrum is acquired. The isotopic distribution of the molecular ion

peak is analyzed to calculate the isotopic enrichment. This involves comparing the measured

isotope distribution with the theoretical distribution for different enrichment levels.

Calculation of Isotopic Enrichment: The percentage of deuterium enrichment is calculated by

integrating the ion currents of the deuterated and non-deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is used to confirm the structural integrity and the position of the deuterium

labels. Both ¹H and ²H NMR are valuable.

¹H NMR (Proton NMR): This technique is used to confirm the absence of protons at the

deuterated positions. The spectrum of 4-Butylaniline-d9 would show the expected signals

for the aromatic protons and any residual non-deuterated butyl protons. The integration of

these signals can provide an estimate of isotopic purity.

²H NMR (Deuterium NMR): This method directly observes the deuterium nuclei, confirming

the locations of the deuterium labels on the butyl chain. A novel method combining ¹H NMR

and ²H NMR has been shown to provide accurate determination of isotopic abundance.

Visualizing the Analytical Workflow
The following diagrams illustrate the logical flow of the analytical testing process for 4-
Butylaniline-d9.
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Caption: Quality control workflow for 4-Butylaniline-d9.
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Click to download full resolution via product page

Caption: Logical relationship of tests in a CoA.

This comprehensive guide serves as a resource for understanding the critical data and

methodologies presented in a Certificate of Analysis for 4-Butylaniline-d9. By thoroughly

interpreting this document, researchers can proceed with confidence in the quality and integrity

of their starting materials, a fundamental aspect of robust scientific and developmental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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